3-iodo-4-methoxy-N-(pyridin-3-ylmethyl)benzamide

• Molecular Formula: C14H13IN2O2
• Molecular Weight: 368.17 g/mol
• IUPAC Name: 3-iodo-4-methoxy-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C14H13IN2O2/c1-19-13-5-4-11(7-12(13)15)14(18)17-9-10-3-2-6-16-8-10/h2-8H,9H2,1H3,(H,17,18)
• InChI Key: CRPKJORTYRUCIQ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NCC2=CN=CC=C2)I

Description

3-iodo-4-methoxy-N-(pyridin-3-ylmethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery. This compound has been shown to possess interesting pharmacological properties, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 3-iodo-4-methoxy-N-(pyridin-3-ylmethyl)benzamide is not yet fully understood. However, it has been suggested that this compound may exert its pharmacological effects by interacting with specific targets in the body, such as enzymes or receptors. Further studies are needed to elucidate the exact mechanism of action of this compound.
Biochemical and Physiological Effects
Studies have shown that 3-iodo-4-methoxy-N-(pyridin-3-ylmethyl)benzamide exhibits potent biochemical and physiological effects. This compound has been found to inhibit the activity of certain enzymes, such as carbonic anhydrase and cathepsin B, which are involved in various physiological processes. It has also been shown to exhibit anti-inflammatory and analgesic activities, making it a potential candidate for the treatment of inflammatory diseases and pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-iodo-4-methoxy-N-(pyridin-3-ylmethyl)benzamide in lab experiments is its potent pharmacological properties. This compound has been shown to exhibit interesting activities, making it a promising candidate for the development of new drugs. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-iodo-4-methoxy-N-(pyridin-3-ylmethyl)benzamide. One of the potential applications of this compound is in the development of new drugs for the treatment of various diseases, including cancer and inflammatory diseases. Further studies are needed to elucidate the exact mechanism of action of this compound and to identify its potential targets in the body. Additionally, more research is needed to evaluate the potential toxicity of this compound and to determine the optimal dosage for its use in lab experiments.

Synthesis Methods

The synthesis of 3-iodo-4-methoxy-N-(pyridin-3-ylmethyl)benzamide involves several steps, starting from the reaction of 4-methoxybenzoic acid with thionyl chloride to form 4-methoxybenzoyl chloride. The resulting compound is then reacted with pyridine-3-carboxaldehyde to form the corresponding pyridine derivative. The final step involves the reaction of the pyridine derivative with iodine and ammonium carbonate to form 3-iodo-4-methoxy-N-(pyridin-3-ylmethyl)benzamide.

Scientific Research Applications

3-iodo-4-methoxy-N-(pyridin-3-ylmethyl)benzamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess interesting pharmacological properties, including antitumor, anti-inflammatory, and analgesic activities. This compound has also been found to exhibit potent inhibitory effects against certain enzymes, making it a promising candidate for the development of enzyme inhibitors.